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Compound of Interest

Ethyl 4-
Compound Name:
oxocyclohexanecarboxylate

Cat. No.: B123810

Essential Safety and Handling Guide for Ethyl 4-
oxocyclohexanecarboxylate

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling of Ethyl 4-
oxocyclohexanecarboxylate (CAS No. 17159-79-4). Adherence to these procedures is
essential for ensuring laboratory safety and maintaining experimental integrity.

Quantitative Data Summary

For quick reference, the key physical and chemical properties of Ethyl 4-
oxocyclohexanecarboxylate are summarized below.
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Property Value Source
Molecular Formula CoH1403 [1112]
Molecular Weight 170.21 g/mol [1103114]
Appearance Colorless to pale yellow liquid [5][6]
Boiling Point 150-152 °C at 40 mmHg [31[6]
Density 1.068 g/mL at 25 °C [3][6]
Flash Point 110 °C (230 °F) - closed cup [31[7]
Refractive Index n20/D 1.461 [3114]

Solubilit Sparingly soluble in water;
olubili
Y soluble in organic solvents.[5]

Hazard Identification and Personal Protective Equipment
(PPE)

Ethyl 4-oxocyclohexanecarboxylate is classified as a hazardous chemical. It is crucial to use
appropriate personal protective equipment to minimize exposure risks.

Primary Hazards:

e Causes skin irritation.[1][8]

o Causes serious eye irritation.[1][8]

o May cause respiratory irritation.[1][3]

Recommended Personal Protective Equipment (PPE):
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Protection Type

Recommended Equipment

Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from splashes.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene).

Laboratory coat.

Prevents skin contact.

Respiratory Protection

Not typically required under
normal use with adequate
ventilation. If vapors or mists
are generated, a NIOSH-
approved respirator with an
appropriate cartridge (e.qg.,

type ABEK) may be necessary.

Protects against inhalation of

vapors and mists.

Foot Protection

Closed-toe shoes.

Protects feet from spills.

Operational Plan: Step-by-Step Handling Procedure

A standardized operational plan is critical to minimizing the risk of exposure and ensuring safe

handling.

3.1. Preparation:

3.2. Handling:

» Handle the liquid with care to avoid splashing.

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.
Verify that an eyewash station and safety shower are readily accessible.
Assemble all necessary equipment and reagents before commencing work.

Don the appropriate personal protective equipment as outlined in the table above.
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Use only in a well-ventilated area, such as a chemical fume hood.[8]

Avoid breathing vapors or mists.[7][8]

Wash hands thoroughly after handling, even if gloves were worn.[7][8][9]

Keep the container tightly closed when not in use.[5][7]

3.3. Post-Handling:

o Clean the work area thoroughly after use.

o Remove and properly dispose of contaminated gloves and any other disposable PPE.

e Wash hands with soap and water.[9]

Storage and Disposal Plan

4.1. Storage:

Store in a cool, dry, and well-ventilated place.[5][7]

Keep the container tightly closed to prevent leakage and contamination.[5][7]

Store away from strong oxidizing agents.[8]

The storage class for this chemical is 10: Combustible liquids.[3]

4.2. Disposal:

Dispose of contents and container in accordance with local, state, and federal regulations.

Do not empty into drains.[8]

Contaminated materials should be treated as hazardous waste.

For spills, soak up the material with an inert absorbent material (e.g., sand, silica gel,
universal binder) and place it in a suitable, closed container for disposal.[8]
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Emergency Procedures

In case of:

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.[8] Get medical attention if irritation persists.[5]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes.[8] Get medical attention if irritation occurs.[5]

 Inhalation: Remove to fresh air.[8] If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.[5][8]

Ingestion: Clean mouth with water and get medical attention.[3]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling of Ethyl 4-
oxocyclohexanecarboxylate.
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Caption: A high-level workflow for the safe handling of Ethyl 4-oxocyclohexanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

